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This technical support center provides troubleshooting guidance for common errors
encountered during the installation of R packages. While the focus is on providing a robust
framework for any package installation, we will use a hypothetical package, "MPAC," as an
illustrative example.

Frequently Asked Questions (FAQSs)

Q1: I'm trying to install an R package, but the installation fails with a message about a 'non-
zero exit status'. What does this mean?

A "non-zero exit status” is a generic error message indicating that the installation process did
not complete successfully. This can be due to a variety of reasons, including missing system
dependencies, compilation errors, or problems with package dependencies.[1] To diagnose the
specific cause, you will need to examine the more detailed error messages that precede this
final status update.

Q2: My installation fails with an error message stating that a dependency package is not
available. How can | resolve this?

This error typically means that a package required by the one you are trying to install is not
available on the default repositories (like CRAN) or that you have a version conflict.[2][3] Here
are some steps to take:
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e Check for Typos: Ensure the package name is spelled correctly in your install.packages()
command.[4]

o Specify Repositories: Some packages are hosted on repositories other than CRAN, such as
Bioconductor or a developer's GitHub page. You may need to specify the correct repository
in your installation command.[3]

o Manual Installation of Dependencies: You can try to install the problematic dependency
package manually before attempting to install the main package again.[5]

o Check for Version Conflicts: The error message might indicate that a specific version of a
dependency is required. You may need to install a specific version of the dependency
package.[2]

Q3: I'm working on a Linux system and encountering errors related to missing libraries like
libcurl or libxml2. How do | fix this?

These errors indicate that your system is missing necessary development libraries that the R
package needs to compile correctly.[1] You will need to install these libraries using your
system's package manager. For example, on a Debian-based system (like Ubuntu), you would
use apt-get:

The specific library names will be mentioned in the R error message.

Common Installation Errors and Solutions

Here is a summary of common R package installation errors and their troubleshooting steps.
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Error Message Pattern

Common Cause

Recommended Solution

ERROR: dependencies ‘X', ‘Y’
are not available for package
lZ!

Missing or unavailable

dependency packages.

Manually install the missing
dependencies
(install.packages("X"). Check
for typos in the package name.
Specify the correct repository if

the package is not on CRAN.

make: *** [file.o] Error 1 or

gfortran: command not found

Missing compiler or build tools.

On Windows, install Rtools. On
macOS, install the Xcode
command-line tools. On Linux,
install the r-base-dev package
or equivalent for your
distribution.[6]

Permission denied

Lack of write permissions to

the R library directory.

Run R or your R IDE with
administrator/sudo privileges.
[5] Alternatively, create a user-
specific library path where you

have write permissions.

package ‘X’ is not available (for

R version X.y.z)

The package is not compatible

with your current R version.

Check the package
documentation for R version
requirements. You may need
to update your R installation or
install an older version of the

package.

Could not find function

"install_github"

The devtools package is not

installed or loaded.

Install and load the devtools
package:
install.packages("devtools")

followed by library(devtools).

Fatal error: cannot open file

'C:\Users\Your Name..."

Whitespace in the file path can
sometimes cause issues,
especially with

devtools::install_github.

Try installing the package with

the --no-test-load argument.[7]
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Troubleshooting Workflow

The following diagram illustrates a general workflow for troubleshooting R package installation
errors.
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Troubleshooting R Package Installation
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Caption: A flowchart for troubleshooting R package installation.
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Understanding Package Dependencies

Many R packages rely on other packages to function correctly. These are called dependencies.
The following diagram illustrates the dependency relationship for a hypothetical "MPAC"
package.

Hypothetical MPAC Package Dependencies

data_table

rlang stringr

Click to download full resolution via product page
Caption: Dependency graph for the hypothetical MPAC package.

By systematically working through these troubleshooting steps and understanding the nature of
the installation errors, researchers can overcome most common hurdles in setting up their R
environment for their scientific work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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